N-(2,6-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H19N3O2S2/c1-4-21-17(23)16-13(8-9-24-16)19-18(21)25-10-14(22)20-15-11(2)6-5-7-12(15)3/h5-9H,4,10H2,1-3H3,(H,20,22)
• InChI Key: XTQUSCXWPBXQIZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=C(C=CC=C3C)C
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol
• CAS No.: 1252927-20-0

Description

N-(2,6-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual TS and DHFR Inhibition

N-(2,6-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide and its analogues have been studied for their potent inhibitory activity against thymidylate synthase and dihydrofolate reductase. These enzymes are critical for DNA synthesis and repair, making them important targets for cancer chemotherapy. A study by Gangjee et al. (2008) highlighted the synthesis of classical and nonclassical analogues of the compound, demonstrating potent dual inhibitory activity against human TS and DHFR, with the classical analogue being the most potent dual inhibitor known to date. This research provides a foundation for the development of new antifolate-based chemotherapeutic agents (Gangjee, Qiu, Li, & Kisliuk, 2008).

Structural Analysis and Antimicrobial Activity

Further research into the structural properties and antimicrobial activity of similar compounds has been conducted. Studies have focused on the crystal structure analysis to understand the molecular conformation and potential interactions that contribute to its biological activity. Additionally, some derivatives have been synthesized and evaluated for their antimicrobial properties, showing promising results against various bacterial and fungal strains. For instance, Hossan et al. (2012) synthesized a series of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating significant antimicrobial activity, which suggests potential applications in developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).